Cas no 129282-34-4 (4-Phenoxy-1,2,5-oxadiazol-3-amine)

• Product Name: 4-Phenoxy-1,2,5-oxadiazol-3-amine
• CAS No: 129282-34-4
• MF: C₈H₇N₃O₂
• MW: 177.160081148148
• MDL: MFCD00761087
• CID: 2952866
• PubChem ID: 1415516
• Update Time: 2025-06-30

4-Phenoxy-1,2,5-oxadiazol-3-amine Chemical and Physical Properties

Names and Identifiers

• SBB002770
• [4-(phenoxy)furazan-3-yl]amine
• 4-PHENOXY-1,2,5-OXADIAZOL-3-AMINE
• 1,2,5-oxadiazol-3-amine, 4-phenoxy-
• 008175
• C8H7N3O2
• ZERO
• STK347850
• 129282-34-4
• ALBB-010468
• CS-0241127
• AKOS000296722
• EN300-231515
• InChI=1/C8H7N3O2/c9-7-8(11-13-10-7)12-6-4-2-1-3-5-6/h1-5H,(H2,9,10
• ZERO/008175
• ZINC01295948
• 4-Phenoxy-1,2,5-oxadiazol-3-amine

• MDL： MFCD00761087
• Inchi： 1S/C8H7N3O2/c9-7-8(11-13-10-7)12-6-4-2-1-3-5-6/h1-5H,(H2,9,10)
• InChI Key： RCNCXFBKAPWGLX-UHFFFAOYSA-N
• SMILES： O(C1C(N)=NON=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 177.053826475Da
• Monoisotopic Mass: 177.053826475Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 74.2

4-Phenoxy-1,2,5-oxadiazol-3-amine Security Information

• HazardClass：IRRITANT

Additional information on 4-Phenoxy-1,2,5-oxadiazol-3-amine

Introduction to 4-Phenoxy-1,2,5-oxadiazol-3-amine (CAS No. 129282-34-4)

4-Phenoxy-1,2,5-oxadiazol-3-amine, identified by the Chemical Abstracts Service Number (CAS No.) 129282-34-4, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the oxadiazole class, a structural motif known for its broad spectrum of biological activities and utility in drug design. The presence of both aromatic and heterocyclic rings in its molecular framework endows it with unique chemical properties that make it a promising candidate for further exploration in synthetic chemistry and therapeutic applications.

The 4-phenoxy substituent in the molecule plays a crucial role in modulating its pharmacokinetic and pharmacodynamic profiles. The phenyl ring, with its electron-donating capacity, can influence the electronic distribution across the oxadiazole core, thereby affecting its reactivity and interaction with biological targets. This feature has been exploited in various drug discovery efforts to enhance binding affinity and selectivity. Moreover, the 1,2,5-oxadiazol scaffold itself is a well-documented pharmacophore in medicinal chemistry, exhibiting properties such as stability under physiological conditions and the ability to engage with multiple biological pathways.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how modifications on the 4-phenoxy-1,2,5-oxadiazol-3-amine core can be leveraged to optimize its biological activity. Studies have shown that subtle changes in the substituent patterns can lead to significant alterations in potency and selectivity. For instance, computational studies have highlighted the importance of optimizing steric hindrance around the nitrogen atoms to improve binding to protein targets. These insights are particularly relevant in the context of developing novel small-molecule inhibitors for therapeutic purposes.

In addition to its potential as an intermediate in drug synthesis, 4-phenoxy-1,2,5-oxadiazol-3-amine has been investigated for its role in modulating inflammatory pathways. Oxadiazole derivatives are known to exhibit anti-inflammatory properties by interfering with key signaling molecules involved in immune responses. The phenoxy group may enhance these effects by influencing the conformational dynamics of target proteins or by participating in hydrogen bonding interactions that are critical for receptor binding. Preliminary studies have suggested that this compound may have applications in conditions characterized by excessive inflammation.

The synthesis of 4-phenoxy-1,2,5-oxadiazol-3-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between phenoxy-substituted precursors with appropriate oxadiazole-forming reagents. Advances in green chemistry principles have also been applied to develop more sustainable synthetic methodologies for this compound. For example, catalytic processes that minimize waste and energy consumption are being explored to enhance the environmental footprint of its production.

From a medicinal chemistry perspective, the versatility of 4-phenoxy-1,2,5-oxadiazol-3-amine lies in its ability to serve as a scaffold for structure-based drug design. By incorporating this moiety into larger molecular frameworks or using it as a building block for libraries of compounds, researchers can rapidly screen for novel bioactive molecules. High-throughput screening (HTS) techniques combined with virtual screening methods have been employed to identify derivatives of this compound with enhanced therapeutic potential. Such approaches are particularly valuable in accelerating the discovery process for new drugs.

The pharmacological profile of 4-phenoxy-1,2,5-oxadiazol-3-amine is further influenced by its solubility and metabolic stability. The presence of polar functional groups such as amine and ether linkages enhances its solubility in aqueous environments, which is crucial for oral or parenteral administration. However, achieving optimal metabolic stability while maintaining bioactivity remains a challenge. Strategies such as prodrug formulations or chemical modifications aimed at improving pharmacokinetics are being actively researched.

In conclusion,4-phenoxy-1,2,5 oxadiazol 3 amine (CAS No 129282 34 4) represents a fascinating compound with diverse applications in pharmaceutical research and development Its unique structural features offer opportunities for designing novel therapeutic agents with improved efficacy and selectivity Further exploration into its biological activities synthetic methodologies and pharmacokinetic properties will undoubtedly contribute to advancements in medicinal chemistry